Cas no 2882-20-4 (2-Methyl-3-(methylthio)pyrazine)
2-Methyl-3-(methylthio)pyrazine is a heterocyclic organic compound characterized by its pyrazine core substituted with a methyl group at the 2-position and a methylthio group at the 3-position. This compound is notable for its strong, nutty, and roasted aroma, making it a valuable flavoring agent in the food and fragrance industries. Its low odor threshold and stability under processing conditions enhance its utility in creating savory and meaty flavor profiles. Additionally, its well-defined chemical structure ensures consistency in applications requiring precise sensory characteristics. The compound is typically synthesized through controlled reactions involving methylthiolation and methylation of pyrazine derivatives.
2882-20-4 structure
Product Name:2-Methyl-3-(methylthio)pyrazine
CAS No:2882-20-4
MF:C6H8N2S
MW:140.206119537354
MDL:MFCD00014610
CID:43523
PubChem ID:87572696
Update Time:2025-06-07
2-Methyl-3-(methylthio)pyrazine Chemical and Physical Properties
Names and Identifiers
-
- 2-Methyl-3-(methylthio)pyrazine
- 2-Methyl-3-(methylmercapto)pyrazine
- 2-methylthio-3-methylpyrazine
- 2-Methylmercapto-3-methylpyrazine
- 2-methyl-3-methylsulfanylpyrazine
- Pyrazine,2-methyl-3-(methylthio)-
- 2-Methyl-3-methylmercaptopyrazine
- 2-Methyl-3-methylsulfanyl-pyrazine
- 2-Methyl-3-methylthiopyrazin
- 2-Methylthio-3-methylpyrazin
- 3-Methyl-2-methylthiopyrazine
- methylthio-2 methyl-3 pyrazine
- Pyrazine,2-methyl-3-(methylthio)
- Pyrazine, 2-methyl-(3,5 or 6)-methylthio-
- CHEBI:178124
- Pyrazine, 2-methyl-3(or 5)-(methylthio)-
- 2-Methyl-3(or 5)-(methylthio)pyrazine
- 2-Methyl-3-(methylsulfanyl)pyrazine
- 3(or 5 or 6)-(Methylthio)-2-methylpyrazine
- Q-100364
- DS-14134
- NS00121068
- A819616
- A835942
- CS-W018307
- 2-Methyl-3(or 5 or 6)-(methylthio)pyrazine
- KI350CS0LZ
- 2-Methyl-3-(methylthio)pyrazine, 80%
- AM100624
- 2882-20-4
- FEMA NO. 3208, 3-(METHYLTHIO)-
- NSC-222757
- Q27282262
- 2-methyl-3-methylthiopyrazine
- MFCD00014610
- NSC 222757
- NS00012930
- AC-11166
- UNII-KI350CS0LZ
- 2-methyl-3-methylsulanylpyrazine
- NSC222757
- FT-0613064
- M0685
- Methyl(methylthio)pyrazine
- PPPFFGVGWFKTHX-UHFFFAOYSA-N
- Pyrazine, 2-methyl-3-(methylthio)-
- 2-Methyl-(3,5 or 6)-methylthiopyrazine
- EINECS 220-736-8
- 68378-12-1
- AKOS015842589
- FEMA No. 3208
- FEMA 3208
- SY015340
- Methylmethylthiopyrazine
- SCHEMBL891369
- EINECS 269-880-3
- 2-Methyl-3(or5)-(methylthio)pyrazine
- (Methylthio)(methyl)pyrazine
- 2-Methyl-3-(methylsulfanyl)pyrazine #
- DTXSID70863048
- EINECS 267-918-3
- AC7605
- CHEMBL97593
- 2-methylthio-3(5)-methylpyrazine
-
- MDL： MFCD00014610
- Inchi： 1S/C6H8N2S/c1-5-6(9-2)8-4-3-7-5/h3-4H,1-2H3
- InChI Key： PPPFFGVGWFKTHX-UHFFFAOYSA-N
- SMILES： S(C)C1C(C)=NC=CN=1
Computed Properties
- Exact Mass: 140.04100
- Monoisotopic Mass: 140.041
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 9
- Rotatable Bond Count: 1
- Complexity: 87.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 51.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
Experimental Properties
- Color/Form: colorless liquid
- Density: 1.15 g/mL at 25 °C(lit.)
- Boiling Point: 104°C/23mmHg(lit.)
- Flash Point: Fahrenheit: 208.4 ° f
Celsius: 98 ° c - Refractive Index: n20/D 1.585(lit.)
- PSA: 51.08000
- LogP: 1.50690
- Solubility: Slightly soluble in water, soluble in dilute ethanol solution
- FEMA: 3208
2-Methyl-3-(methylthio)pyrazine Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H227
- Warning Statement： P210-P280-P403+P235-P501
- Hazardous Material transportation number：UN 3334
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
-
Hazardous Material Identification：
- TSCA：Yes
- Storage Condition：Sealed in dry,Room Temperature
- Risk Phrases：R36/37/38
2-Methyl-3-(methylthio)pyrazine Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-Methyl-3-(methylthio)pyrazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM120941-100g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 95%+ | 100g |
$141 | 2023-03-06 | |
| Chemenu | CM120941-500g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 95%+ | 500g |
$462 | 2023-03-06 | |
| Ambeed | A173939-5g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98% | 5g |
$9.0 | 2025-02-28 | |
| Ambeed | A173939-10g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98% | 10g |
$15.0 | 2025-02-28 | |
| Ambeed | A173939-25g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98% | 25g |
$29.0 | 2025-02-28 | |
| Ambeed | A173939-100g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98% | 100g |
$93.0 | 2025-02-28 | |
| Ambeed | A173939-500g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98% | 500g |
$323.00 | 2022-05-17 | |
| Apollo Scientific | OR350253-5g |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 98+% | 5g |
£15.00 | 2025-03-21 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013085-1ml |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 99% | 1ml |
￥25 | 2024-05-24 | |
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R013085-25ml |
2-Methyl-3-(methylthio)pyrazine |
2882-20-4 | 99% | 25ml |
￥182 | 2024-05-24 |
2-Methyl-3-(methylthio)pyrazine Suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2882-20-4)2-Methyl-3-(methylthio)pyrazine
Order Number:LE3747;LE1883489
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:44
Price ($):discuss personally
Email:18501500038@163.com
2-Methyl-3-(methylthio)pyrazine Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2882-20-4)2-Methyl-3-(methylthio)pyrazine
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry